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Compound of Interest

Compound Name: Methyl 2,5-dihydroxycinnamate

Cat. No.: B3022664 Get Quote

Introduction
Methyl 2,5-dihydroxycinnamate is a phenolic compound and an analog of erbstatin, known

for its inhibitory activity against epidermal growth factor receptor (EGFR)-associated tyrosine

kinases.[1][2][3] Accurate and consistent preparation of stock solutions is crucial for reliable

experimental outcomes in various research applications, including cancer research, cell

signaling studies, and drug development. This document provides a detailed protocol for the

preparation, storage, and handling of Methyl 2,5-dihydroxycinnamate stock solutions.

Compound Information
A summary of the key chemical and physical properties of Methyl 2,5-dihydroxycinnamate is

provided in the table below.
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Property Value Reference

Synonyms
2,5-Dihydroxycinnamic acid

methyl ester, Erbstatin analog
[4]

CAS Number 63177-57-1 [4]

Molecular Formula C₁₀H₁₀O₄ [4][5]

Molecular Weight 194.19 g/mol [1][4]

Appearance Yellow solid [4]

Melting Point 180 - 184 °C [4]

Purity ≥ 96% (HPLC) [4]

Solubility
Soluble in Ethanol (10 mg/mL)

and DMSO
[1][2][6]

Storage (Solid)
Store at ≤ -10 °C for up to 3

years
[1][4]

Storage (In Solvent)
Store at -80°C for up to 1 year

(Ethanol) or 6 months (DMSO)
[1][2][3]

Experimental Protocol
This protocol outlines the procedure for preparing a 10 mM stock solution of Methyl 2,5-
dihydroxycinnamate in Dimethyl Sulfoxide (DMSO).

Materials and Equipment
Methyl 2,5-dihydroxycinnamate (powder)

Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.5%

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Stock Solution Preparation Workflow

Preparation
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Caption: Workflow for Methyl 2,5-dihydroxycinnamate stock solution preparation and

storage.
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Step-by-Step Procedure
Calculate the required mass:

To prepare a 10 mM stock solution, the required mass of Methyl 2,5-
dihydroxycinnamate can be calculated using the following formula:

Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM * 1 mL * 194.19 g/mol = 1.9419 mg

Weigh the compound:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh approximately 1.94 mg of Methyl 2,5-dihydroxycinnamate powder into

the tube. Record the exact weight.

Add solvent:

Based on the actual mass weighed, calculate the precise volume of DMSO required to

achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 194.19 g/mol ] / 10 mM

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Dissolve the compound:

Vortex the tube thoroughly until the yellow solid is completely dissolved.

If necessary, gentle warming or sonication can be used to aid dissolution, particularly

when using ethanol.[1]

Aliquot and store:
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To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[3]

Label each aliquot clearly with the compound name, concentration, date, and your initials.

Store the aliquots at -80°C. When stored properly, the solution is stable for up to 6 months

in DMSO and 1 year in ethanol.[1][2][3]

Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling Methyl 2,5-dihydroxycinnamate and DMSO.

Handle the powdered compound in a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Refer to the Safety Data Sheet (SDS) for Methyl 2,5-dihydroxycinnamate for

comprehensive safety information.

Conclusion
This protocol provides a standardized procedure for the preparation of Methyl 2,5-
dihydroxycinnamate stock solutions, ensuring consistency and accuracy in experimental

setups. Adherence to these guidelines for preparation, storage, and handling will contribute to

the generation of reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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